Cas no 725218-20-2 (methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 725218-20-2
• MF: C₁₅H₁₄Cl₂N₄O₂
• MW: 353.20326089859
• CID: 5419974
• Update Time: 2025-10-31

methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-(2,3-dichlorophenyl)-5-ethyl-1,7-dihydro-, methyl ester
• methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C15H14Cl2N4O2/c1-3-10-11(14(22)23-2)13(21-15(20-10)18-7-19-21)8-5-4-6-9(16)12(8)17/h4-7,13H,3H2,1-2H3,(H,18,19,20)
• InChI Key： UJIDBSJEBINKOI-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=CC(Cl)=C1Cl)C(C(OC)=O)=C(CC)N=2

Additional information on methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Methyl 7-(2,3-Dichlorophenyl)-5-Ethyl-4H,7H-1,2,4-Triazolo[1,5-a]Pyrimidine-6-Carboxylate: A Comprehensive Overview

The compound methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 725218-20-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolopyrimidines, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a triazolo[1,5-a]pyrimidine core with substituents at positions 6 and 7. The methyl ester group at position 6 and the dichlorophenyl group at position 7 are key features that contribute to its unique properties.

Recent studies have highlighted the importance of triazolopyrimidines as potential candidates for drug development. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that analogs of this compound exhibit potent inhibitory activity against various enzymes associated with neurodegenerative diseases. The dichlorophenyl substituent at position 7 plays a crucial role in enhancing the molecule's lipophilicity and stability, making it an attractive lead compound for further optimization.

The synthesis of methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Organic Letters* reported the use of microwave-assisted synthesis to streamline the formation of the triazolo[1,5-a]pyrimidine core. This approach not only improves reaction efficiency but also reduces the overall production time and cost.

In terms of biological activity, this compound has shown promising results in preclinical studies. A team of researchers from *Nature Communications* reported that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. The ethyl group at position 5 contributes to the molecule's flexibility and ability to interact with target proteins through hydrophobic interactions.

Moreover, computational studies using molecular docking have provided insights into the binding mode of this compound with its target proteins. These studies suggest that the methyl ester group at position 6 plays a critical role in stabilizing the interaction through hydrogen bonding. This information is invaluable for further modifying the molecule to improve its pharmacokinetic properties.

The development of methyl 7-(2,3-dichlorophenyl)-5-ethyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of next-generation drugs.